Cas no 1423031-52-0 (2-ethyl(methyl)amino-2-methylpropanoic acid hydrochloride)

• Product Name: 2-ethyl(methyl)amino-2-methylpropanoic acid hydrochloride
• CAS No: 1423031-52-0
• MF: C₇H₁₆ClNO₂
• MW: 181.660441398621
• MDL: MFCD22565971
• CID: 4598349
• Update Time: 2025-07-16

2-ethyl(methyl)amino-2-methylpropanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[ethyl(methyl)amino]-2-methylpropanoic acid hydrochloride
• 2-ethyl(methyl)amino-2-methylpropanoic acid hydrochloride

• MDL： MFCD22565971
• Inchi： 1S/C7H15NO2.ClH/c1-5-8(4)7(2,3)6(9)10;/h5H2,1-4H3,(H,9,10);1H
• InChI Key： OUFOQBDBAGHBLK-UHFFFAOYSA-N
• SMILES： C(C)(C)(C(=O)O)N(C)CC.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-ethyl(methyl)amino-2-methylpropanoic acid hydrochloride

Introduction to 2-ethyl(methyl)amino-2-methylpropanoic acid hydrochloride (CAS No. 1423031-52-0)

2-ethyl(methyl)amino-2-methylpropanoic acid hydrochloride, identified by its Chemical Abstracts Service (CAS) number 1423031-52-0, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This zwitterionic derivative, featuring a hydrochloride salt form, has garnered attention due to its structural complexity and potential biological activities. The compound’s molecular structure incorporates both alkyl and amino functional groups, which contribute to its unique physicochemical properties and reactivity. In recent years, the exploration of such derivatives has been driven by their potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases.

The structure of 2-ethyl(methyl)amino-2-methylpropanoic acid hydrochloride consists of a branched-chain carboxylic acid moiety with an ethyl and methyl amino substituent at the alpha position. This configuration imparts a high degree of flexibility to the molecule, making it a versatile scaffold for further chemical modifications. The hydrochloride salt form enhances the solubility of the compound in aqueous media, which is a critical factor for its formulation as an active pharmaceutical ingredient (API). Such solubility characteristics are particularly important for oral and parenteral drug delivery systems.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological behavior of 2-ethyl(methyl)amino-2-methylpropanoic acid hydrochloride with greater accuracy. These studies suggest that the compound may exhibit inhibitory effects on certain enzymes and receptors, making it a promising candidate for therapeutic intervention. For instance, preliminary in silico studies have indicated potential interactions with enzymes involved in metabolic pathways relevant to inflammation and pain management. Such findings align with the growing interest in developing small-molecule inhibitors that modulate these pathways.

In the realm of drug discovery, the synthesis of 2-ethyl(methyl)amino-2-methylpropanoic acid hydrochloride has been optimized through various synthetic routes to improve yield and purity. Modern synthetic methodologies, including asymmetric synthesis and catalytic hydrogenation, have been employed to achieve high enantiomeric purity, which is crucial for pharmacological applications. The compound’s chiral center allows for the generation of enantiomerically pure derivatives, which can exhibit distinct pharmacological profiles. This aspect has spurred interest in its use as a building block for chiral drugs.

The pharmacological potential of 2-ethyl(methyl)amino-2-methylpropanoic acid hydrochloride has been explored in several preclinical studies. These investigations have focused on its effects on inflammatory cytokines and pain signaling pathways. Notably, the compound has shown promise in reducing inflammation-induced pain responses in animal models. The mechanism of action appears to involve modulation of neurotransmitter release and receptor binding affinity, suggesting its utility in developing novel analgesics. Additionally, its structural similarity to known bioactive molecules has prompted researchers to investigate its potential role in treating neurodegenerative disorders.

From a chemical biology perspective, 2-ethyl(methyl)amino-2-methylpropanoic acid hydrochloride serves as an interesting probe for understanding enzyme-substrate interactions. Its unique structural features allow it to mimic natural substrates or act as transition-state analogs, providing insights into enzymatic mechanisms. This information is invaluable for designing inhibitors with higher specificity and lower toxicity. Furthermore, the compound’s ability to undergo reversible protonation due to its zwitterionic nature makes it suitable for studying acid-base catalysis in biological systems.

The industrial significance of 2-ethyl(methyl)amino-2-methylpropanoic acid hydrochloride extends beyond academic research. Pharmaceutical companies are increasingly interested in licensing or synthesizing derivatives based on this scaffold for clinical development. The compound’s favorable pharmacokinetic properties, such as good solubility and stability under physiological conditions, make it an attractive candidate for further optimization into lead compounds. Collaborative efforts between academia and industry are expected to accelerate the translation of this research into tangible therapeutic benefits.

Future directions in the study of 2-ethnic(methyIAMINO)-mEthylpropaNOIC ACID HYDROCHLORIDE (CAS No. 1423031-52-0) include exploring its interactions with other biological targets and assessing its safety profile through comprehensive toxicological studies. Advanced techniques such as high-throughput screening (HTS) will be instrumental in identifying new applications for this compound or its derivatives. Additionally, green chemistry principles will guide synthetic approaches to ensure sustainable production methods are adopted.

In conclusion, 2-ethnic(methyIAMINO)-mEthylpropaNOIC ACID HYDROCHLORIDE (CAS No 1423031 -52 -0) represents a fascinating molecule with diverse applications in pharmaceutical research and drug development . Its unique structural features , combined with promising preclinical data , position it as a valuable asset for further exploration . As research progresses , this compound is likely to play an increasingly important role in addressing unmet medical needs across various therapeutic areas .